Cas no 847373-08-4 (3-Pyridinecarboxylic acid,4-[(4-bromo-2-chlorophenyl)amino]-5,6-dichloro-)

• Product name: 3-Pyridinecarboxylic acid,4-[(4-bromo-2-chlorophenyl)amino]-5,6-dichloro-
• CAS No: 847373-08-4
• MF: C₁₂H₆BrCl₃N₂O₂
• MW: 396.451239109039
• CID: 1825565
• PubChem ID: 11661217

3-Pyridinecarboxylic acid,4-[(4-bromo-2-chlorophenyl)amino]-5,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid,4-[(4-bromo-2-chlorophenyl)amino]-5,6-dichloro-
• RZRBEUMGDQTYNA-UHFFFAOYSA-N
• 847373-08-4
• DB-205035
• 4-(4-bromo-2-chlorophenylamino)-5,6-dichloronicotinic acid
• SCHEMBL1342083

• Inchi： InChI=1S/C12H6BrCl3N2O2/c13-5-1-2-8(7(14)3-5)18-10-6(12(19)20)4-17-11(16)9(10)15/h1-4H,(H,17,18)(H,19,20)
• InChI Key： RZRBEUMGDQTYNA-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Br)Cl)NC2=C(C(=NC=C2C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 393.86782g/mol
• Monoisotopic Mass: 393.86782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 62.2Ų